Cas no 51118-68-4 (pyrazolo1,5-apyridin-3-ol)

• Product Name: pyrazolo1,5-apyridin-3-ol
• CAS No: 51118-68-4
• MF: C₇H₆N₂O
• MW: 134.13534116745
• MDL: MFCD22571447
• CID: 4012250
• PubChem ID: 15257903
• Update Time: 2025-10-29

pyrazolo1,5-apyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyridin-3-ol
• SCHEMBL3485186
• 51118-68-4
• pyrazolo(1,5-a)pyridin-3-ol
• BCA11868
• EN300-226509
• DB-110061
• 8H-pyrazolo[1,5-a]pyridin-3-ol
• KCZBJPUFFBQHRZ-UHFFFAOYSA-N
• 893-182-3
• pyrazolo1,5-apyridin-3-ol

• MDL： MFCD22571447
• Inchi： 1S/C7H6N2O/c10-7-5-8-9-4-2-1-3-6(7)9/h1-5,10H
• InChI Key： KCZBJPUFFBQHRZ-UHFFFAOYSA-N
• SMILES： OC1C=NN2C=CC=CC2=1

Computed Properties

• Exact Mass: 134.048012819g/mol
• Monoisotopic Mass: 134.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 37.5Ų

Additional information on pyrazolo1,5-apyridin-3-ol

Chemical Profile of CAS No 51118-68-4 and Pyrazolo[1,5-apyridin-3-ol

The compound identified by CAS No 51118-68-4 is a significant molecule in the realm of chemical and pharmaceutical research, particularly noted for its structural framework and potential biological activities. This compound, chemically classified as Pyrazolo[1,5-apyridin-3-ol, belongs to a heterocyclic class that has garnered considerable attention due to its unique pharmacophoric features. The pyrazolo[1,5-apyridinone] scaffold is a privileged structure in medicinal chemistry, often exhibiting a broad spectrum of biological interactions.

The molecular architecture of Pyrazolo[1,5-apyridin-3-ol (CAS No 51118-68-4) consists of two fused rings: a pyrazole ring and an apyridine ring, connected at the 1-position of the pyrazole and the 3-position of the apyridine. This particular arrangement imparts distinct electronic and steric properties to the molecule, making it a versatile scaffold for drug design. The presence of an hydroxyl group at the 3-position further enhances its reactivity and potential for further derivatization.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their demonstrated efficacy in modulating various biological pathways. The Pyrazolo[1,5-apyridin-3-ol scaffold has been extensively explored for its potential applications in treating neurological disorders, inflammatory conditions, and even certain types of cancer. The hydroxyl substituent in this compound not only influences its solubility but also serves as a site for chemical modification to enhance bioavailability and target specificity.

One of the most compelling aspects of CAS No 51118-68-4 is its role as a precursor in synthesizing more complex pharmacophores. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in metabolic pathways. For instance, derivatives of Pyrazolo[1,5-apyridin-3-ol have shown promise in inhibiting Janus kinases (JAKs), which are critical mediators in inflammatory responses. The ability to fine-tune the structure while retaining the core heterocyclic framework allows for the development of highly selective and potent therapeutic agents.

The synthesis of Pyrazolo[1,5-apyridin-3-ol (CAS No 51118-68-4) involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. Traditional methods often employ cyclocondensation reactions between hydrazines and α-haloketones or α-halocarbonyl compounds to construct the pyrazole ring. Subsequent functionalization at the 3-position with an apyridine moiety typically involves nucleophilic substitution or metal-catalyzed cross-coupling reactions. These synthetic strategies have been refined over time to improve yield and purity, making large-scale production feasible.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like Pyrazolo[1,5-apyridin-3-ol. Molecular modeling techniques allow researchers to predict binding affinities and optimize lead structures before experimental synthesis. This approach not only saves time but also reduces the environmental impact associated with trial-and-error experimentation. By integrating experimental data with computational predictions, scientists can rapidly identify promising candidates for further development.

The pharmacological profile of CAS No 51118-68-4 has been extensively studied in vitro and in vivo. Preclinical trials have demonstrated its potential as an anti-inflammatory agent by modulating cytokine production and inhibiting pro-inflammatory signaling pathways. Additionally, its ability to interact with DNA repair enzymes has raised interest in its potential applications in cancer therapy. These findings underscore the importance of continued research into this class of compounds.

The regulatory landscape for new chemical entities like Pyrazolo[1,5-apyridin-3-ol is stringent but well-established. Ensuring compliance with Good Manufacturing Practices (GMP) and conducting rigorous safety assessments are critical steps before any compound can enter clinical trials or reach market approval. Collaborative efforts between academia and industry have streamlined these processes, enabling faster translation from bench to market.

In conclusion,CAS No 51118-68-4 represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile biological activities. The ongoing research into derivatives of Pyrazolo[1,5-apyrindinol continues to uncover new therapeutic possibilities across multiple disease areas. As synthetic methodologies evolve and computational tools become more sophisticated,this compound will undoubtedly remain at forefrontof drug discovery efforts.